Cas no 84000-72-6 (4-methylpentan-2-yl chloroformate)

• Product Name: 4-methylpentan-2-yl chloroformate
• CAS No: 84000-72-6
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• MDL: MFCD24141106
• CID: 725685
• PubChem ID: 3019573
• Update Time: 2025-04-19

4-methylpentan-2-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,1,3-dimethylbutyl ester
• 1,3-dimethylbutyl chloroformate
• 4-methylpentan-2-yl carbonochloridate
• SCHEMBL6665926
• EN300-210113
• 4-METHYLPENTAN-2-YL CHLOROFORMATE
• DTXSID101004264
• isobutyl ethyl chloroformate
• 84000-72-6
• 4-methylpentan-2-ylcarbonochloridate
• NS00060701
• EINECS 281-628-4
• AKOS020226849
• DFDVWGPSPQCTBJ-UHFFFAOYSA-N
• 4-methylpentan-2-yl chloroformate

• MDL： MFCD24141106
• Inchi： 1S/C7H13ClO2/c1-5(2)4-6(3)10-7(8)9/h5-6H,4H2,1-3H3
• InChI Key： DFDVWGPSPQCTBJ-UHFFFAOYSA-N
• SMILES： ClC(=O)OC(C)CC(C)C

Computed Properties

• Exact Mass: 164.06
• Monoisotopic Mass: 164.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 174.8°C at 760 mmHg
• Flash Point: 53°C
• Refractive Index: 1.427

4-methylpentan-2-yl chloroformate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives